Cas no 1234319-14-2 (2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1234319-14-2
• MF: C₁₃H₁₇BF₂O₂
• MW: 254.0807
• MDL: MFCD16996278
• CID: 2094600
• PubChem ID: 58452541
• Update Time: 2025-11-02

2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Difluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-DIOXABOROLANE,2-[4-(DIFLUOROMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL
• 1,3,2-DIOXABOROLANE, 2-[4-(DIFLUOROMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-
• XOIBKPJPWFARFO-UHFFFAOYSA-N
• MB20380
• AM805523
• AK151378
• ST2403919
• (4-(DIFLUOROMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• 2-(4-Difluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 4-(Difluoromethyl)phenylboronic Acid Pinacol Ester
• AKOS024258197
• MFCD16996278
• SY108334
• EN300-1425842
• Z2037319338
• DB-291802
• DS-9482
• 1234319-14-2
• CS-0029507
• SCHEMBL252566

• MDL： MFCD16996278
• Inchi： 1S/C13H17BF2O2/c1-12(2)13(3,4)18-14(17-12)10-7-5-9(6-8-10)11(15)16/h5-8,11H,1-4H3
• InChI Key： XOIBKPJPWFARFO-UHFFFAOYSA-N
• SMILES： FC([H])(C1C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C=1[H])F

Computed Properties

• Exact Mass: 254.12900
• Monoisotopic Mass: 254.1289663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 2.92340

2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-[4-(Difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1234319-14-2) in Chemical Biology and Pharmaceutical Research

The compound 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1234319-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have explored its utility in drug discovery, particularly in the development of boron-containing therapeutics, which are increasingly recognized for their potential in treating various diseases, including cancer and infectious diseases.

One of the key areas of research involving this compound is its application in the synthesis of boron-based protease inhibitors. Proteases play a critical role in numerous biological processes, and their dysregulation is implicated in diseases such as cancer, viral infections, and inflammatory disorders. The incorporation of the boronic acid moiety, facilitated by the dioxaborolane group, has been shown to enhance the binding affinity and selectivity of these inhibitors. Recent publications highlight the compound's efficacy in the development of novel inhibitors targeting the SARS-CoV-2 main protease, offering a promising avenue for antiviral drug development.

In addition to its role in drug discovery, 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential in bioimaging and diagnostics. The difluoromethyl group provides a unique spectroscopic signature, making it suitable for use in fluorine-19 magnetic resonance imaging (19F MRI). Recent studies have demonstrated its application in the design of fluorine-labeled probes for tracking drug distribution and metabolism in vivo, providing valuable insights into pharmacokinetics and pharmacodynamics.

Another emerging application of this compound is in the field of targeted drug delivery. Researchers have utilized its boronic ester functionality to develop pH-responsive drug carriers that release therapeutic agents selectively in acidic environments, such as tumor tissues. This approach minimizes off-target effects and enhances the therapeutic efficacy of anticancer drugs. Recent preclinical studies have shown promising results, with improved tumor targeting and reduced systemic toxicity.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane under physiological conditions. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as enhancing the compound's stability in aqueous environments. Innovations in protecting group strategies and catalyst systems have shown potential in addressing these limitations.

In conclusion, 2-[4-(difluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1234319-14-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, bioimaging, and targeted drug delivery, with ongoing research continuing to uncover new possibilities. As the field advances, further optimization of its properties and applications is expected to drive innovation in therapeutic development and diagnostic technologies.